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The table below summarizes the common types of prior distributions and their typical use cases to guide

your selection [1].

Prior Type Definition When to Use Common Examples

Informative
Prior

Encodes specific, pre-

existing knowledge
about a parameter.

When prior information is

available from historical
data, pilot studies, or expert

belief.

A prior for a treatment

effect centered on a value
from a previous clinical trial

[1].

Weakly
Informative
Prior

Regularizes estimation

by keeping it in a
plausible range, but is

not strongly
constraining.

The default choice when

some knowledge exists but
you want to avoid being

overly restrictive [2].

normal(0, 1) or

normal(0, 10) on a unit
scale; Cauchy(0, 2.5)

for scale parameters [3]
[2].

Non-
informative
Prior

An attempt to let the
data "speak for itself" by

minimizing the prior's
influence.

Use with caution. Only
when genuinely no prior

information exists; can lead
to computational issues [2]

[4].

Uniform distribution (e.g.,
uniform(0, 100));

Jeffreys prior [4].

Troubleshooting Common Prior Selection Issues

Here are answers to specific problems you might encounter during analysis:
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Problem: Model produces implausible or extreme parameter estimates.

Cause: This often results from using a non-informative or overly vague prior (e.g., normal(0,
1e6)), which fails to regularize the estimation in the presence of weak data [2].

Solution: Replace with a weakly informative prior that reflects a plausible range for the
parameter. For example, if an effect size is expected to be on a unit scale, a prior like

normal(0, 1) will pull estimates away from unrealistic extremes [2].

Problem: Slow sampling, divergences, or other computational issues in MCMC.

Cause: Poor geometry of the posterior, often caused by heavy-tailed priors or bad

parameterization. Using flat uniform priors on scale parameters can also be problematic [2].
Solution:

Use weakly informative priors to improve the geometry of the posterior [2].
For hierarchical models, use a structured prior for the covariance matrix. A

recommended decomposition is $\Sigma = \text{diag}(\tau) \times \Omega \times
\text{diag}(\tau)$, where $\tau$ (scale vector) uses a half-Cauchy prior, tau ~

cauchy(0, 2.5), and $\Omega$ (correlation matrix) uses an LKJ prior, Omega ~
lkj_corr(2) [3].

Problem: Hypothesis testing conclusion is sensitive to prior choice.

Cause: The data is weak and the prior has a strong influence on the posterior. Using a non-
informative prior when informative information is available ignores the strength of Bayesian

inference [4].
Solution: Perform a sensitivity analysis. Fit the model with different reasonable priors (e.g.,

informative and weakly informative) and compare the results. If conclusions change, report this
transparency. The Bayes Factor can be a tool for this comparison [4].

Problem: How to incorporate data from previous studies.

Cause: Not leveraging existing information to strengthen the current analysis.
Solution: Use an informative prior whose location and scale are derived from the historical

data [1]. A special method called the "power prior" allows you to use a previous dataset to
construct the prior and then control its influence (weight) on the new analysis [5].

Detailed Protocol: Implementing a Bayesian
Hierarchical Model
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This protocol outlines the key steps for setting up a hierarchical model, such as analyzing data from multiple

clinical sites.

1. Model Definition and Likelihood Assume you have data from $N$ individuals across $J$ groups. The

likelihood for a linear regression with varying intercepts and slopes by group can be specified as: y[n] ~

normal(x[n] * beta[jj[n]], sigma), where beta[jj[n]] is the coefficient vector for the

group that the $n$-th individual belongs to [3].

2. Specifying the Hierarchical Prior The group-level coefficients beta[j] are not independent but are

modeled as drawn from a common population distribution: beta[j] ~

multivariate_normal(u[j] * gamma, Sigma) Here, u[j] are group-level predictors and

gamma are their coefficients. The key is specifying the covariance matrix Sigma [3].

3. Recommended Hyperpriors It is recommended to decompose the covariance matrix and set priors as

follows [3]:

Prior on Scales: tau[k] ~ cauchy(0, 2.5)
Prior on Correlation Matrix: Omega ~ lkj_corr(2)

4. Implementation Code (Stan Example) The following code provides a template for implementing the

above model in Stan [3].
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Data Input

Define Likelihood:
 y ~ normal(x * beta[jj], sigma)

Set Hierarchical Prior:
 beta ~ multi_normal(u * gamma, Sigma)

Specify Hyperpriors:
 tau ~ cauchy(0, 2.5)
 Omega ~ lkj_corr(2)

Posterior Output
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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